Lanabecestat (AZD3293; LY3314814)

• CAS No.: 1383982-64-6
• Product Name: Lanabecestat (AZD3293; LY3314814)
• Molecular Formula: C26H28N4O
• Molecular Weight: 412.5
• Standard InChI: InChI=1S/C26H28N4O/c1-4-5-18-12-21(16-28-15-18)19-6-7-20-14-25(10-8-22(31-3)9-11-25)26(23(20)13-19)29-17(2)24(27)30-26/h6-7,12-13,15-16,22H,8-11,14H2,1-3H3,(H2,27,30)/t22?,25?,26-/m0/s1
• Standard InChIKey: WKDNQONLGXOZRG-BOPKNSRXSA-N
• SMILES: CC#CC1=CC(=CN=C1)C2=CC3=C(CC4(C35N=C(C(=N5)N)C)CCC(CC4)OC)C=C2
• Description: Lanabecestat (AZD3293) is a potent, highly permeable, orally active and blood-brain barrier penetrating BACE1 inhibitor with a Ki of 0.4 nM.
• Related CAS: 1383986-31-9 (HCl)
• Synonyms: lanabecestat; AZD3293; AZD-3293; AZD 3293; LY3314814; LY-3314814; LY 3314814
• Targets: BACE1
• Reference: [1]. Eketjäll S, Janson J, Kaspersson K, Bogstedt A, Jeppsson F, Fälting J, ; ; ; ; Haeberlein SB, Kugler AR, Alexander RC, Cebers G. AZD3293: A Novel, Orally Active ; ; ; ; BACE1 Inhibitor with High Potency and Permeability and Markedly Slow Off-Rate ; ; ; ; Kinetics. J Alzheimers Dis. 2016;50(4):1109-23.; ; ; ; [2]. Ghosh AK, Tang J. Prospects of β-Secretase Inhibitors for the Treatment of ; ; ; ; Alzheimer's Disease. ChemMedChem. 2015 Sep;10(9):1463-6.
• PubChem Compound: 67979346
• Last Modified: Nov 11 2021